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Compound of Interest

Compound Name: Tataramide B

Cat. No.: B1330619 Get Quote

Disclaimer: This document provides general guidance for the proper disposal of Tataramide B
in a laboratory setting. It is essential for all personnel to consult their institution's specific safety

protocols and comply with all local, regional, and national regulations regarding chemical waste

disposal.

This guide is intended for researchers, scientists, and drug development professionals to

ensure the safe and environmentally responsible disposal of Tataramide B.

Safety and Handling Precautions
Before disposal, ensure that all personnel handling Tataramide B are familiar with its safety

profile. While a specific Safety Data Sheet (SDS) for Tataramide B is not readily available,

information for the closely related compound, N,N,N',N'-Tetramethyl-D-tartaramide, suggests

that it is not classified as a hazardous substance. However, standard laboratory precautions

should always be observed.

Recommended Personal Protective Equipment (PPE):

Wear protective gloves.

Use eye protection (safety glasses or goggles).

Wear a lab coat.

Avoid creating dust and ensure adequate ventilation in the work area. Do not get the substance

in eyes, on skin, or on clothing.
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Quantitative Data for Tartaramide Compounds
The following table summarizes key quantitative data for Tataramide B and related

compounds. This information is useful for handling and for the accurate labeling of waste

containers.

Property Tataramide B
N,N,N',N'-
Tetramethyl-D-
tartaramide

N,N,N',N'-
Tetramethyl-L-
tartramide

CAS Number 187655-56-7 63126-52-3 26549-65-5

Molecular Formula C₃₆H₃₆N₂O₈[1] C₈H₁₆N₂O₄[2] C₈H₁₆N₂O₄[3]

Molecular Weight 624.69 g/mol [4] 204.22 g/mol [2] 204.22 g/mol [3]

Physical Form Powder[4]

White to off-white

powder, crystals

and/or chunks[2]

Solid, White to Off-

White[3]

Melting Point Not available 186-188 °C[2] 184-186 °C[3][5]

Solubility

Soluble in Chloroform,

Dichloromethane,

Ethyl Acetate, DMSO,

Acetone[4]

Not available

Slightly soluble in

Ethanol and Water[3]

[5]

Storage

Store at room

temperature in a dry

place.[2]

Store at room

temperature in a dry

place under an inert

atmosphere.[3][5]

Store at room

temperature in a dry

place under an inert

atmosphere.[3][5]

Step-by-Step Disposal Protocol
Based on general procedures for non-hazardous solid organic laboratory waste, the following

steps should be taken for the disposal of Tataramide B.

Experimental Protocol for Disposal:

Waste Identification and Segregation:
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Confirm that the Tataramide B waste is not mixed with any hazardous materials. If it is

contaminated with hazardous substances, it must be treated as hazardous waste.

Keep solid Tataramide B waste separate from liquid waste.

Packaging of Solid Waste:

Place the solid Tataramide B waste in a primary container that is chemically compatible

and can be securely sealed. The original product container is often a suitable choice.

Ensure the exterior of the primary container is clean and free from contamination.

Place the sealed primary container into a second, larger, and durable container, such as a

labeled cardboard box or a designated waste drum. This provides a double layer of

packaging to prevent spills.[6]

Labeling:

Clearly label the outer container. The label should include:

The full chemical name: "Tataramide B"

The CAS number: "187655-56-7"

The words "Non-hazardous Waste"[6]

The name of the principal investigator or laboratory responsible for the waste.

The date of disposal.

Final Disposal:

Transport the packaged and labeled waste to your institution's designated non-hazardous

solid waste collection area.

Do not place chemical waste, even if non-hazardous, in general laboratory or office trash

bins, as this may cause confusion and potential hazards for custodial staff.[7]

Record the disposal in your laboratory's chemical inventory and waste logs.
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Disposal of Contaminated Materials
Contaminated Lab Debris: Items such as gloves, weighing paper, and pipette tips that are

contaminated with Tataramide B should be collected in a separate, clearly labeled, sealed

bag or container. This container should also be labeled as "Non-hazardous Contaminated

Debris" and disposed of according to your institution's procedures for solid laboratory waste.

Empty Containers: Thoroughly empty the original Tataramide B container. Deface the

original label and dispose of the container as non-hazardous solid waste, following the

packaging steps outlined above.

Workflow for Tataramide B Disposal
The following diagram outlines the decision-making process and workflow for the proper

disposal of Tataramide B.
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Start: Tataramide B Waste
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Caption: Workflow for the safe disposal of Tataramide B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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